Cas no 2229309-01-5 (2,2-dimethyl-1-(2,4,5-trifluorophenyl)methylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(2,4,5-trifluorophenyl)methylcyclopropan-1-amine
• CAS No: 2229309-01-5
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 6553409
• PubChem ID: 165639082
• Update Time: 2025-05-20

2,2-dimethyl-1-(2,4,5-trifluorophenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2,4,5-trifluorophenyl)methylcyclopropan-1-amine
• EN300-1793252
• 2229309-01-5
• 2,2-dimethyl-1-[(2,4,5-trifluorophenyl)methyl]cyclopropan-1-amine

• Inchi： 1S/C12H14F3N/c1-11(2)6-12(11,16)5-7-3-9(14)10(15)4-8(7)13/h3-4H,5-6,16H2,1-2H3
• InChI Key： AVFOADANZANMTK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC1(CC1(C)C)N)F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-1-(2,4,5-trifluorophenyl)methylcyclopropan-1-amine

Comprehensive Overview of 2,2-dimethyl-1-(2,4,5-trifluorophenyl)methylcyclopropan-1-amine (CAS No. 2229309-01-5)

The compound 2,2-dimethyl-1-(2,4,5-trifluorophenyl)methylcyclopropan-1-amine, identified by its CAS No. 2229309-01-5, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of cyclopropylamines, which are increasingly studied for their potential applications in pharmaceuticals, agrochemicals, and material science. Its distinct trifluorophenyl moiety and dimethylcyclopropane backbone contribute to its chemical stability and reactivity, making it a subject of interest in modern synthetic chemistry.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced bioavailability and metabolic stability. The presence of fluorine atoms in the 2,4,5-trifluorophenyl group of this compound aligns with current trends in drug design, where fluorination is leveraged to improve pharmacokinetic properties. Researchers and industry professionals frequently search for terms like "fluorinated cyclopropane derivatives" or "trifluorophenyl amines applications", reflecting the growing curiosity about such molecules.

The synthesis of 2,2-dimethyl-1-(2,4,5-trifluorophenyl)methylcyclopropan-1-amine involves multi-step organic reactions, often starting from readily available precursors like 2,4,5-trifluorobenzyl bromide and cyclopropane derivatives. Advanced techniques such as palladium-catalyzed cross-coupling or nucleophilic substitution are commonly employed to achieve high yields and purity. These methods are frequently discussed in academic forums and patent literature, highlighting the compound's relevance in cutting-edge research.

One of the most searched questions related to this compound is: "What are the potential applications of 2,2-dimethyl-1-(2,4,5-trifluorophenyl)methylcyclopropan-1-amine?" While specific applications are often proprietary, its structural features suggest utility in pharmaceutical intermediates, catalysts, and specialty chemicals. The cyclopropylamine group, in particular, is known to interact with biological targets, making it a candidate for further investigation in drug discovery programs.

From an environmental and safety perspective, 2,2-dimethyl-1-(2,4,5-trifluorophenyl)methylcyclopropan-1-amine is handled under standard laboratory protocols. Its low volatility and moderate solubility in common organic solvents like dichloromethane or ethyl acetate facilitate its use in various experimental setups. However, users often inquire about "safe handling practices for fluorinated amines", emphasizing the need for proper ventilation and personal protective equipment (PPE) during synthesis or handling.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for this compound. Keywords like "eco-friendly synthesis of fluorinated cyclopropanes" or "biodegradable amine derivatives" are gaining traction, reflecting the industry's shift toward environmentally responsible practices. Innovations such as microwave-assisted synthesis or flow chemistry are being tested to reduce waste and energy consumption.

The analytical characterization of CAS No. 2229309-01-5 typically involves techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's identity and purity, which are critical for downstream applications. Searches for "HPLC methods for cyclopropylamine analysis" or "NMR peaks of trifluorophenyl compounds" are common among quality control professionals.

Looking ahead, the versatility of 2,2-dimethyl-1-(2,4,5-trifluorophenyl)methylcyclopropan-1-amine positions it as a valuable building block in organic synthesis. Its potential to serve as a chiral auxiliary or ligand in asymmetric catalysis is an area of active exploration. As the scientific community continues to uncover new applications, this compound is poised to remain a topic of interest in both academic and industrial settings.